Desfluoroenzalutamide
Overview
Description
Desfluoroenzalutamide is a chemical compound with the molecular formula C21H17F3N4O2S. It is related to Enzalutamide, a second-generation androgen receptor inhibitor used to treat castration-resistant prostate cancer and metastatic castration-sensitive prostate cancer .
Synthesis Analysis
A convenient route for the synthesis of desfluoro impurity of Enzalutamide, a prostate cancer drug, has been reported . The synthesis involves a simple four-step route with readily available raw materials and intermediate chemicals . The synthesized compound was characterized using FT-IR, NMR, and mass spectral studies .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, chemical reactions analysis generally involves studying the transformation of a substance or substances into one or more different substances .Scientific Research Applications
Synthesis and Characterization
A study by Gopa, Brahman, and Mallu (2022) presented a simple four-step synthesis route for a desfluoro impurity of enzalutamide, which is used in prostate cancer treatment. This impurity was characterized using various spectral analyses, confirming its purity and potential utility as a reference substance in quality control and analytical method validation in enzalutamide's manufacture (Gopa, Brahman, & Mallu, 2022).
Bioanalytical Method Development
Benoist et al. (2018) developed and validated a bioanalytical method to quantitate enzalutamide and its active metabolite N-Desmethylenzalutamide in human plasma. This method was applied to clinical management of patients with metastatic castration-resistant prostate cancer, demonstrating its applicability in monitoring drug levels and optimizing therapy (Benoist et al., 2018).
Clinical Pharmacokinetics
Gibbons et al. (2015) explored the pharmacokinetics of enzalutamide and its active metabolite in clinical studies, providing insights into the drug's metabolism and the potential impact of its derivatives and impurities, such as desfluoroenzalutamide, on its pharmacokinetic profile (Gibbons et al., 2015).
Mechanism of Action
Target of Action
Enzalutamide Impurity I, also known as Desfluoroenzalutamide, is a derivative of Enzalutamide . Enzalutamide is a new type of androgen receptor (AR) antagonist . It primarily targets the androgen receptor (AR), which plays a crucial role in the growth and survival of prostate cancer cells .
Result of Action
The primary molecular and cellular effect of Enzalutamide Impurity I’s action is the inhibition of prostate cancer cell growth. This is achieved by blocking the AR and disrupting the androgen signaling pathway, which is essential for the growth and survival of prostate cancer cells .
Future Directions
properties
IUPAC Name |
4-[3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-sulfanylideneimidazolidin-1-yl]-N-methylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17F3N4O2S/c1-20(2)18(30)27(15-9-6-13(11-25)16(10-15)21(22,23)24)19(31)28(20)14-7-4-12(5-8-14)17(29)26-3/h4-10H,1-3H3,(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOTJOTNPYGBVOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)N(C(=S)N1C2=CC=C(C=C2)C(=O)NC)C3=CC(=C(C=C3)C#N)C(F)(F)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17F3N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
915087-16-0 | |
Record name | Defluoro enzalutamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0915087160 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | DEFLUORO ENZALUTAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/74K9JK886T | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.